Cas no 797057-42-2 (Cyclohepta[b]pyrrole, 2-chloro-8-(2-pyridinyl)-)

• Product Name: Cyclohepta[b]pyrrole, 2-chloro-8-(2-pyridinyl)-
• CAS No: 797057-42-2
• MF: C₁₄H₉ClN₂
• MW: 240.687661886215
• CID: 532171
• PubChem ID: 12128646
• Update Time: 2025-04-19

Cyclohepta[b]pyrrole, 2-chloro-8-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohepta[b]pyrrole, 2-chloro-8-(2-pyridinyl)-
• 2-chloro-8-pyridin-2-ylcyclohepta[b]pyrrole
• 2-Chloro-8-(pyridin-2-yl)cyclohepta[b]pyrrole
• 797057-42-2
• DTXSID30478132

• Inchi： 1S/C14H9ClN2/c15-13-9-10-5-1-2-6-11(14(10)17-13)12-7-3-4-8-16-12/h1-9H
• InChI Key： WSTPBEWMORFHEH-UHFFFAOYSA-N
• SMILES： ClC1=CC2=CC=CC=C(C3C=CC=CN=3)C2=N1

Computed Properties

• Exact Mass: 240.0454260g/mol
• Monoisotopic Mass: 240.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų